5-Chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1,2-diamine

• IUPAC Name: 5-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1,2-diamine
• InChI: InChI=1S/C12H18BClN2O2/c1-11(2)12(3,4)18-13(17-11)8-5-7(14)6-9(15)10(8)16/h5-6H,15-16H2,1-4H3
• InChI Key: GUZRLQNFQWAILB-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC(=C2N)N)Cl
• Molecular Formula: C12H18BClN2O2
• Molecular Weight: 268.55 g/mol

Description

5-Chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1,2-diamine is an organic compound that features a chloro-substituted benzene ring with a dioxaborolane group and two amine groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1,2-diamine typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 5-chloro-1,2-diaminobenzene and pinacolborane.

Borylation Reaction: The key step involves the borylation of the benzene ring.

Reaction Conditions: The reaction is typically carried out in an organic solvent such as tetrahydrofuran (THF) at elevated temperatures (around 80-100°C) for several hours.

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions for higher yields and purity, as well as ensuring the process is cost-effective and environmentally friendly.

Chemical Reactions Analysis

Types of Reactions

5-Chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1,2-diamine can undergo various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted with other nucleophiles under appropriate conditions.

Coupling Reactions: The boronate group can participate in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Oxidation and Reduction: The amine groups can be oxidized or reduced to form different functional groups.

Common Reagents and Conditions

Palladium Catalysts: Used in coupling reactions.

Organic Solvents: Such as THF, dichloromethane, and ethanol.

Oxidizing Agents: Such as hydrogen peroxide for oxidation reactions.

Reducing Agents: Such as sodium borohydride for reduction reactions.

Major Products

Substituted Benzene Derivatives: From substitution reactions.

Biaryl Compounds: From Suzuki-Miyaura coupling reactions.

Oxidized or Reduced Amines: From oxidation or reduction reactions.

Scientific Research Applications

5-Chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1,2-diamine has several applications in scientific research:

Organic Synthesis: Used as a building block for the synthesis of more complex molecules.

Medicinal Chemistry:

Materials Science: Used in the development of new materials with specific properties, such as polymers and nanomaterials.

Mechanism of Action

The mechanism of action of 5-Chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1,2-diamine depends on its application:

In Organic Synthesis: Acts as a reagent that can form new bonds through coupling reactions.

In Medicinal Chemistry: The amine groups can interact with biological targets, potentially inhibiting or activating specific pathways.

In Materials Science: The boronate group can form cross-linked structures, enhancing the material’s properties.

Comparison with Similar Compounds

Similar Compounds

Phenylboronic Acid Pinacol Ester: Similar boronate group but lacks the chloro and amine groups.

2-Phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane: Similar structure but different substitution pattern.

2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine: Similar boronate group but different heterocyclic ring.

Uniqueness

5-Chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1,2-diamine is unique due to the combination of its chloro, boronate, and amine groups, which provide a versatile platform for various chemical transformations and applications .